Cas no 1260680-25-8 (3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine)

• Product Name: 3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine
• CAS No: 1260680-25-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5840429
• PubChem ID: 84043886
• Update Time: 2025-06-08

3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine
• EN300-1995933
• 1260680-25-8

• Inchi： 1S/C13H17NO3/c1-15-11-6-13-12(16-8-17-13)5-10(11)9-3-2-4-14-7-9/h5-6,9,14H,2-4,7-8H2,1H3
• InChI Key： ROQUIGSCPWJAJW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C2C(=CC=1C1CNCCC1)OCO2

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine

Introduction to 3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine (CAS No. 1260680-25-8)

3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine, identified by the chemical compound code CAS No. 1260680-25-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic structure known for its broad utility in drug development due to its ability to enhance binding affinity and metabolic stability. The presence of a dioxaindan moiety in its molecular framework introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The dioxaindan scaffold, characterized by its oxygen-containing rings, contributes to the compound's solubility and interaction potential with biological targets. This structural feature is particularly relevant in the design of bioactive molecules where precise molecular interactions are crucial. The 6-methoxy substituent further modulates the electronic distribution of the molecule, potentially influencing its pharmacokinetic behavior and binding specificity. Such modifications are often employed in medicinal chemistry to optimize drug-like properties such as solubility, bioavailability, and target engagement.

In recent years, there has been a surge in research focusing on heterocyclic compounds like 3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine due to their diverse pharmacological profiles. Studies have demonstrated that piperidine derivatives can serve as key structural motifs in the development of central nervous system (CNS) drugs, antiviral agents, and cardiovascular medications. The unique combination of functional groups in this compound makes it a versatile building block for synthesizing novel therapeutic agents.

One of the most compelling aspects of 3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine is its potential application in the discovery of small-molecule inhibitors targeting specific enzymatic or receptor pathways. For instance, research has indicated that this compound may interact with enzymes involved in metabolic disorders or inflammatory responses. The dioxaindan ring system provides a rigid scaffold that can be fine-tuned to achieve high selectivity for biological targets. This level of precision is essential for minimizing side effects and maximizing therapeutic efficacy.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening techniques to identify promising candidates like 3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine. These methods allow researchers to rapidly assess the binding affinity and metabolic stability of potential drug candidates before moving into costly and time-consuming experimental validation. The structural features of this compound make it an attractive starting point for virtual screening campaigns aimed at identifying novel therapeutic entities.

Moreover, the synthesis of 3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine has been optimized through advances in organic synthesis methodologies. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the efficient construction of complex heterocyclic frameworks. These synthetic strategies not only improve yield but also allow for greater control over stereochemistry, which is critical for biological activity.

Recent studies have also explored the role of 3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine in modulating neural pathways associated with cognitive function and mood regulation. Piperidine derivatives are well-known for their ability to interact with neurotransmitter receptors, making them valuable candidates for treating neurological disorders such as Alzheimer's disease and depression. The dioxaindan moiety may further enhance these interactions by providing additional binding pockets or improving ligand-receptor affinity.

The chemical properties of 3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine, including its solubility profile and stability under various conditions, are also areas of active investigation. These properties are critical for determining formulation strategies and ensuring the compound's suitability for clinical applications. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this molecule at a molecular level.

In conclusion,3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine (CAS No. 1260680-25-8) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new ways this compound can be utilized to develop innovative treatments for various diseases. As our understanding of molecular interactions evolves,3-(6-methoxy-1,3-dioxaindan-5-yl)piperidine is poised to play a crucial role in shaping the future of drug discovery and development.